Cas no 79236-96-7 (Methyl 4-(hydroxymethyl)-3-methoxybenzoate)

Methyl 4-(hydroxymethyl)-3-methoxybenzoate is a versatile benzoate ester derivative characterized by the presence of both hydroxymethyl and methoxy functional groups on the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional reactivity, enabling further derivatization at either the hydroxyl or ester moiety. The methoxy group enhances electron density, influencing reactivity in electrophilic substitution reactions, while the hydroxymethyl group provides a handle for functional group interconversion. Its stable crystalline form and well-defined purity make it suitable for applications in fine chemical synthesis, intermediates for active pharmaceutical ingredients (APIs), and material science research. The compound’s structural features contribute to its utility in designing complex molecular architectures.
Methyl 4-(hydroxymethyl)-3-methoxybenzoate structure
79236-96-7 structure
Product Name:Methyl 4-(hydroxymethyl)-3-methoxybenzoate
CAS No:79236-96-7
MF:C10H12O4
MW:196.199883460999
MDL:MFCD15202212
CID:2093550
PubChem ID:10584034
Update Time:2025-10-13

Methyl 4-(hydroxymethyl)-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(hydroxymethyl)-3-methoxybenzoate
    • Benzoic acid, 4-(hydroxyMethyl)-3-Methoxy-, Methyl ester
    • DQEZWNXDNYVFND-UHFFFAOYSA-N
    • AK151375
    • Methyl 4-(hydroxymethyl)-3-(methyloxy)benzoate
    • Methyl 4-(hydroxymethyl)-3-methoxybenzoate (ACI)
    • DA-32552
    • Z1618141881
    • SY322391
    • EN300-7391474
    • 79236-96-7
    • A1-12284
    • Methyl4-(hydroxymethyl)-3-methoxybenzoate
    • AS-34251
    • CS-0049906
    • AKOS024258683
    • SCHEMBL2252810
    • MFCD15202212
    • MDL: MFCD15202212
    • Inchi: 1S/C10H12O4/c1-13-9-5-7(10(12)14-2)3-4-8(9)6-11/h3-5,11H,6H2,1-2H3
    • InChI Key: DQEZWNXDNYVFND-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(OC)C(CO)=CC=1)OC

Computed Properties

  • Exact Mass: 196.07355886g/mol
  • Monoisotopic Mass: 196.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 0.9

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Methyl 4-(hydroxymethyl)-3-methoxybenzoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  18 h, rt
Reference
Development of a Folate Receptor (FR)-Targeted Indenoisoquinoline Using a pH-Sensitive N-Ethoxybenzylimidazole (NEBI) Bifunctional Cross-Linker
Cao, Yuchen; Yang, Jerry, Bioconjugate Chemistry, 2014, 25(5), 873-878

Production Method 2

Reaction Conditions
1.1 Catalysts: Zinc bromide Solvents: 1,4-Dioxane ;  20 h, 60 °C
Reference
A study of 5-nitroindole alkylation
Kozmik, Vaclav; Kosata, Bedrich; Svoboda, Jiri; Kuchar, Miroslav, Collection of Czechoslovak Chemical Communications, 2006, 71(5), 679-690

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